(isoquinolin-3-yl)thiourea
Overview
Description
(Isoquinolin-3-yl)thiourea, also known as IQTU, is an organic compound with a wide range of potential applications in scientific research. It has been studied for its potential use in the synthesis of various compounds, its mechanism of action, and its biochemical and physiological effects.
Scientific Research Applications
(isoquinolin-3-yl)thiourea has a wide range of potential applications in scientific research. It has been studied for its potential use in the synthesis of various compounds, including drugs, pesticides, and dyes. It has also been studied for its potential use in the synthesis of polymers and other materials. Additionally, (isoquinolin-3-yl)thiourea has been studied for its potential use in the development of new catalysts and for its potential use in the treatment of diseases such as cancer and Alzheimer's disease.
Mechanism of Action
(isoquinolin-3-yl)thiourea has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of drugs in the body. In addition, (isoquinolin-3-yl)thiourea has been studied for its potential use as an inhibitor of the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
(isoquinolin-3-yl)thiourea has been studied for its potential use in the treatment of diseases such as cancer and Alzheimer's disease. It has been shown to have anti-tumor activity and to be effective in reducing the symptoms of Alzheimer's disease. Additionally, (isoquinolin-3-yl)thiourea has been studied for its potential use in the treatment of depression, anxiety, and other mental health disorders.
Advantages and Limitations for Lab Experiments
(isoquinolin-3-yl)thiourea has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is a relatively stable compound, and it is relatively non-toxic. However, (isoquinolin-3-yl)thiourea is also relatively insoluble in water, and it has a relatively low solubility in organic solvents.
Future Directions
(isoquinolin-3-yl)thiourea has a wide range of potential applications in scientific research, and there are a number of potential future directions for research into the compound. These include further research into its potential use in the synthesis of drugs, pesticides, and dyes; further research into its potential use in the synthesis of polymers and other materials; further research into its potential use in the development of new catalysts; and further research into its potential use in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, further research could be conducted into its potential use in the treatment of depression, anxiety, and other mental health disorders.
Synthesis Methods
(isoquinolin-3-yl)thiourea is synthesized through a series of reactions involving the condensation of isothiourea and a substituted quinoline. The reaction is catalyzed by a base such as sodium hydroxide or potassium carbonate, and the resulting product is a 1:1 mixture of the desired (isoquinolin-3-yl)thiourea and its isomer. The isomer can be separated from the desired product by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (isoquinolin-3-yl)thiourea involves the reaction of isoquinoline with thiourea in the presence of a suitable catalyst.", "Starting Materials": [ "Isoquinoline", "Thiourea", "Catalyst (e.g. copper sulfate)" ], "Reaction": [ "Dissolve isoquinoline and thiourea in a suitable solvent (e.g. ethanol)", "Add the catalyst to the solution", "Heat the mixture under reflux for several hours", "Allow the mixture to cool and filter the resulting solid", "Wash the solid with a suitable solvent (e.g. water or ethanol)", "Dry the product under vacuum to obtain (isoquinolin-3-yl)thiourea" ] } | |
CAS RN |
927902-45-2 |
Product Name |
(isoquinolin-3-yl)thiourea |
Molecular Formula |
C10H9N3S |
Molecular Weight |
203.3 |
Purity |
0 |
Origin of Product |
United States |
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